Cas no 519-62-0 (Chlorophyll b (Technical Grade))

• Product Name: Chlorophyll b (Technical Grade)
• CAS No: 519-62-0
• Molecular Formula: C₅₅H₇₀N₄O₆Mg
• Molecular Weight: 907.472500000001
• MDL: MFCD00079053
• CID: 37967
• PubChem ID: 57648147

Chlorophyll b (Technical Grade) Properties

Names and Identifiers

• chlorophyll B from spinach
• chlorophyll B
• (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesium
• CHLOROPHYLL B(AS) (In Solution)
• CHLOROPHYLL B(AS) (In Solution) PrintBack
• (SP-4-2)-((2E,7R,11R)-3,7,11,15-Tetramethyl-2-hexadecenyl (3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-N23,N24,N25,N26]-magnesiu
• Chlorophyll b (Technical Grade)
• G77037
• 519-62-0
• CHLOROPHYLL-B
• DTXSID70889349
• Chlorophyll b from spinach, ~95% (HPLC)
• (Sp-4-2)-((2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-n23,n24,n25,n26]-magnesium
• MFCD00079053
• magnesium;methyl (3R,21S,22S)-16-ethenyl-11-ethyl-12-formyl-17,21,26-trimethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23,25-diaza-7,24-diazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,11,13(25),14,16,18,20(23)-decaene-3-carboxylate
• Phorbine, magnesium deriv
• Chlorophyll b from spinach, >=90% (HPLC), <=0.5% Chlorophyll a
• AKOS025311416
• Chlorophyll b, analytical standard

• MDL： MFCD00079053
• InChIKey： NSMUHPMZFPKNMZ-VBYMZDBQSA-M
• Inchi： InChI=1S/C55H72N4O6.Mg/c1-12-38-35(8)42-27-43-36(9)40(23-24-48(61)65-26-25-34(7)22-16-21-33(6)20-15-19-32(5)18-14-17-31(3)4)52(58-43)50-51(55(63)64-11)54(62)49-37(10)44(59-53(49)50)28-46-39(13-2)41(30-60)47(57-46)29-45(38)56-42;/h12,25,27-33,36,40,51H,1,13-24,26H2,2-11H3,(H2,56,57,58,59,60,62);/q;+2/p-1/b34-25+;/t32-,33-,36+,40+,51-;/m1./s1
• SMILES： C=CC1=C(C)C2=CC3=NC(=C4[C@H](C(=O)C5=C(C)C(=CC6=C(CC)C(=CO)C(=N6)C=C1[N-]2)N=C54)C(=O)OC)[C@@H](CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)[C@@H]3C.[Mg+2]

Computed Properties

• Exact Mass: 906.51500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 22
• Monoisotopic Mass: 906.515
• Heavy Atom Count: 66
• Complexity: 2180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 9.13350
• PSA: 121.32000
• Merck: 13,2174
• Boiling Point: 1071.6°Cat760mmHg
• Melting Point: 183-185 °C (lit.)
• Flash Point: 601.9°C
• Solubility: Do you have solubility information on this product that you would like to share
• Color/Form: Light red hexagonal or quadrilateral tabular crystals
• Solubility: Soluble in methanol \ ethanol and ethyl acetate, almost insoluble in ether and acetone
• Specific Rotation: D20 -267° (acetone-methanol)